(3R*,4R*)-3-cyclobutyl-4-methyl-1-[4-(1H-tetrazol-1-ylmethyl)benzoyl]pyrrolidin-3-ol

• IUPAC Name: [(3R,4R)-3-cyclobutyl-3-hydroxy-4-methylpyrrolidin-1-yl]-[4-(tetrazol-1-ylmethyl)phenyl]methanone
• InChI: InChI=1S/C18H23N5O2/c1-13-9-22(11-18(13,25)16-3-2-4-16)17(24)15-7-5-14(6-8-15)10-23-12-19-20-21-23/h5-8,12-13,16,25H,2-4,9-11H2,1H3/t13-,18+/m1/s1
• InChI Key: HDSWHEBMAUSGNQ-ACJLOTCBSA-N
• Canonical SMILES: CC1CN(CC1(C2CCC2)O)C(=O)C3=CC=C(C=C3)CN4C=NN=N4
• Isomeric SMILES: C[C@@H]1CN(C[C@]1(C2CCC2)O)C(=O)C3=CC=C(C=C3)CN4C=NN=N4
• Molecular Formula: C18H23N5O2
• Molecular Weight: 341.4 g/mol

Description

(3R*,4R*)-3-cyclobutyl-4-methyl-1-[4-(1H-tetrazol-1-ylmethyl)benzoyl]pyrrolidin-3-ol is a useful research compound. Its molecular formula is C18H23N5O2 and its molecular weight is 341.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 341.18517499 g/mol and the complexity rating of the compound is 492. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, its mechanism of action would involve interacting with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve exploring its potential uses, studying its reactivity, and developing methods for its synthesis.